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Compound of Interest

Compound Name: 2-Chloro-6-phenoxybenzonitrile
CAS No.: 91692-70-5
Cat. No.: B3031994
Get Quote
. J

2-Chloro-6-phenoxybenzonitrile Proper Disposal Procedures

Part 1: Emergency Overview & Chemical Profile

Immediate Action Required: If this substance is spilled or a disposal container is compromised,
immediately isolate the area. Personnel must wear Nitrile gloves, safety goggles, and a lab
coat.[1][2] Avoid generating dust.

Chemical Profile for Disposal Logic: Understanding the chemical nature of 2-Chloro-6-
phenoxybenzonitrile (CAS: 91692-70-5) is critical for selecting the correct waste stream.
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Property

Value/Description

Disposal Implication

Physical State

Solid (Crystalline)

Must be disposed of as Solid
Hazardous Waste. Do not
dissolve in solvents solely for
disposal unless directed by
EHS.

Functional Groups

Nitrile (-CN), Halogen (-ClI),
Ether (-O-)

Halogenated: Requires high-
temperature incineration
(>1100°C) to prevent dioxin
formation. Nitrile: Potential for
toxic cyanide release if mixed

with strong acids.

Low water solubility; Soluble in

Do not pour down the drain. It

will precipitate and

Solubility ] )
organic solvents contaminate
plumbing/waterways.
o N Incompatible with Strong
Reactivity Stable under normal conditions

Oxidizers and Strong Acids.

Part 2: Waste Stream Classification & Segregation

Core Directive: This compound must be classified as Halogenated Organic Waste.

o Why? The presence of the Chlorine atom mandates segregation from non-halogenated

waste (like acetone or ethanol) because halogenated compounds require specific

incineration protocols to avoid creating environmental toxins (dioxins/furans).

» Regulatory Note: While "Benzonitrile" is a U-listed waste (U019), specific derivatives like 2-

Chloro-6-phenoxybenzonitrile are typically regulated as Characteristic Hazardous Waste

(due to toxicity/halogen content) unless specifically listed by your local agency.

Segregation Rules:

* NO ACIDS: Never mix with acidic waste. Acidic hydrolysis of the nitrile group can release

hydrogen cyanide gas.
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 NO OXIDIZERS: Keep away from nitrates, perchlorates, and peroxides.

o SEPARATE FROM LIQUIDS: Dispose of solid chemical waste in a separate container from
liquid solvent waste to prevent splashes and dangerous reactions.

Part 3: Step-by-Step Disposal Protocol
Step 1: Preparation & PPE

o PPE: Wear standard personal protective equipment (Nitrile gloves, safety glasses, lab coat).
[1][2] A dust mask (N95) is recommended if handling large open quantities.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or Glass jar with
a screw-top lid. Ensure the container is clean and dry.

Step 2: Collection (The "Lab Pack" Method)

e Do NOT dissolve the solid in solvent. Collect it as a dry solid.

o Transfer the waste (including contaminated weighing boats, paper towels, and gloves) into
the container.

o Spill Cleanup: If spilled, sweep up carefully to avoid dust. Wipe the surface with a solvent-
dampened towel (e.g., acetone) and place the towel in the same solid waste container.

Step 3: Labeling

e Attach a hazardous waste tag immediately.

e Required Fields:

[¢]

Chemical Name: Write the full name: "2-Chloro-6-phenoxybenzonitrile”. Do not use
abbreviations or formulas.

Hazards: Check "Toxic" and "lrritant".

[¢]

[¢]

Constituents: If mixed with other solids, list approximate percentages (e.g., "95% 2-
Chloro-6-phenoxybenzonitrile, 5% Paper/Gloves").
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Step 4: Storage & Pickup

o Store the container in a Satellite Accumulation Area (SAA) inside a fume hood or a
designated cabinet.

o Keep the lid tightly closed when not actively adding waste.

» Request pickup from your institution’s Environmental Health & Safety (EHS) or licensed
waste contractor.

Part 4: Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for segregating this specific
compound, ensuring it reaches the correct incineration stream.
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Waste Generation:
2-Chloro-6-phenoxybenzonitrile

Is it Solid or Liquid?

Crystalline/Powder \In Solution

Liquid Solution
(Dissolved in Solvent)

Solid Waste

Treat as Halogenated Solvent

Halogen Check:
Contains Chlorine?

Yes (Cl present)

Assign Waste Stream:
Halogenated Organic Solid

l

Incompatibility Check:
Is container free of Acids?

Yes (Safe)No (STOP! Risk of HCN)

| |
I I
| Place in HDPE/Glass Jar |
I Label 'Hazardous Waste' :

Final Disposal:
High-Temp Incineration
(>1100°C)

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and disposal of halogenated aromatic nitriles.
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Part 5: Regulatory & Technical References

Disposal Mechanism: The standard industry method for disposing of halogenated organic
solids is High-Temperature Incineration.

e Mechanism: The waste is burned at temperatures exceeding 1100°C with a residence time
of >2 seconds.[3]

e Reasoning: This temperature is required to break the Carbon-Chlorine bond and fully oxidize
the Nitrile group to Nitrogen gas (

) and Carbon Dioxide (

), while preventing the formation of Polychlorinated Dibenzodioxins (PCDDs) [1].
References:

» United States Environmental Protection Agency (EPA).Incineration of Halogenated Organic
Compounds. Technical Fact Sheet.[4] Available at: [Link]

e PubChem.2-Chloro-6-phenoxybenzonitrile (Compound Summary). National Library of
Medicine. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3031994/docs#2-chloro-6-phenoxybenzonitrile-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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